2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-6-hydroxy-benzoic acid ethyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C15H14O5/c16-11-6-9(7-12(17)8-11)4-5-10-2-1-3-13(18)14(10)15(19)20/h1-3,6-8,16-18H,4-5H2,(H,19,20)
. This indicates that the molecule consists of 15 carbon atoms, 14 hydrogen atoms, and 5 oxygen atoms . Physical And Chemical Properties Analysis
The compound has a molecular weight of 274.27 . It is recommended to be stored at a temperature of 28°C .Scientific Research Applications
Antimicrobial Properties
Research has identified phenolic compounds with structures similar to 2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-6-hydroxy-benzoic acid ethyl ester, demonstrating antimicrobial activity. For instance, compounds isolated from Anabasis aphylla have shown selective inhibitory activity against a range of microorganisms, providing a basis for potential use as antimicrobial agents to control plant and animal diseases (Du et al., 2009).
Synthesis and Molecular Structure
The synthesis and structural analysis of compounds similar to 2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-6-hydroxy-benzoic acid ethyl ester contribute significantly to the field of organic chemistry. Studies have focused on the preparation of phenolic compounds and derivatives, exploring different synthetic routes and molecular structures. For example, the synthesis of carboxylic acids, esters, alcohols, and ethers containing a tetrahydropyran ring derived from 6-methyl-5-hepten-2-one has been reported, illustrating the versatility of phenolic esters in chemical synthesis (Hanzawa et al., 2012).
Development of Novel Compounds
The chemical structure of 2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-6-hydroxy-benzoic acid ethyl ester serves as a precursor for the development of new compounds with potential pharmacological applications. Research into the synthesis of novel functional diacids and derivatives demonstrates the application of similar compounds in creating new molecules with desired properties (Zhang Zhi-qin, 2004).
Biocatalysis in Pharmaceutical Intermediates
The compound's relevance extends to biocatalysis, where it is used in the preparation of chiral intermediates for pharmaceutical applications. For example, the microbial reduction and biotransformation processes involving similar compounds have been employed to synthesize intermediates for anticholesterol drugs, taxol side-chain synthons, and potassium channel openers, showcasing the compound's utility in drug development (Patel, 2008).
properties
IUPAC Name |
ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-6-hydroxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O5/c1-2-22-17(21)16-12(4-3-5-15(16)20)7-6-11-8-13(18)10-14(19)9-11/h3-5,8-10,18-20H,2,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUFSTSQNKAAZRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC=C1O)CCC2=CC(=CC(=C2)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-6-hydroxy-benzoic acid ethyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.